N-(3-methyl-4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[3-methyl-4-[(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H25N3O5S/c1-13-10-15(22-14(2)25)7-9-19(13)30(27,28)23-16-6-8-17-18(11-16)29-12-21(3,4)20(26)24(17)5/h6-11,23H,12H2,1-5H3,(H,22,25)
• InChI Key: MXMUFBHOMMGMHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)C
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol

Description

N-(3-methyl-4-(N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H25N3O5S and its molecular weight is 431.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• A new series of compounds were synthesized to evaluate their antimicrobial activity. The study aimed to determine the structure–activity relationships of these compounds, focusing on their in vitro antibacterial and antifungal activities. The compounds showed promising results against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).

Theoretical Investigation for Drug Utilization

• Reactivity investigations were conducted on certain sulfonamide derivatives, showing their potential as antimalarial agents. These studies also characterized the ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of the compounds, highlighting their low cytotoxicity and high antimalarial activity. Theoretical calculations supported these findings, offering insights into their potential use in drug development (Fahim & Ismael, 2021).

Antitumor Activity Evaluation

• Several derivatives bearing different heterocyclic rings were synthesized and screened for their potential antitumor activity against a range of human tumor cell lines. This study identified compounds with significant anticancer activity, suggesting their utility in developing new anticancer drugs (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant Activity

• Coordination complexes constructed from pyrazole-acetamide derivatives were synthesized and characterized, with their antioxidant activities evaluated in vitro. The study found significant antioxidant activity in these compounds, indicating their potential application in preventing oxidative stress-related diseases (Chkirate et al., 2019).

Mechanism of Action

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